Cas no 23521-02-0 (9H-Purine,6,6'-dithiobis[9-b-D-arabinofuranosyl-(8CI,9CI))

9H-Purine,6,6'-dithiobis[9-b-D-arabinofuranosyl-(8CI,9CI) structure
23521-02-0 structure
Product Name:9H-Purine,6,6'-dithiobis[9-b-D-arabinofuranosyl-(8CI,9CI)
CAS No:23521-02-0
MF:C20H22N8O8S2
MW:566.567480564117
CID:278714
PubChem ID:494093
Update Time:2025-04-19

9H-Purine,6,6'-dithiobis[9-b-D-arabinofuranosyl-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4S,5R)-2-[6-[[9-[(2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]disulfanyl]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • 1,1'-(((4,5-Diphenyl-2-oxazolyl)methyl)imino)di-2-propanol
    • 1,1'-(4,5-diphenyl-oxazol-2-ylmethylazanediyl)-bis-propan-2-ol
    • 1,1'-{[(4,5-diphenyl-1,3-oxazol-2-yl)methyl]imino}dipropan-2-ol
    • 2-Propanol, 1,1'-(((4,5-diphenyl-2-oxazolyl)methyl)imino)di-
    • AC1L4WU1
    • AC1Q4VB1
    • BRN 1160861
    • CTK4H0046
    • KST-1B3767
    • NSC113617
    • 23521-02-0
    • (2S,3S,4R,5S)-2-[6-[[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]purin-6-yl]disulfanyl]purin-9-yl]-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • NSC 113617
    • 9H-Purine,6,6'-dithiobis[9-b-D-arabinofuranosyl-(8CI,9CI)
    • Inchi: 1S/C20H22N8O8S2/c29-1-7-11(31)13(33)19(35-7)27-5-25-9-15(27)21-3-23-17(9)37-38-18-10-16(22-4-24-18)28(6-26-10)20-14(34)12(32)8(2-30)36-20/h3-8,11-14,19-20,29-34H,1-2H2/t7-,8+,11-,12+,13-,14+,19-,20+
    • InChI Key: CFGATGUQIVQVCT-WGIMJHEJSA-N
    • SMILES: S(C1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)SC1C2=C(N=CN=1)N(C=N2)[C@@H]1[C@H]([C@H]([C@H](CO)O1)O)O

Computed Properties

  • Exact Mass: 566.10046
  • Monoisotopic Mass: 566.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 7
  • Complexity: 767
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.4
  • Topological Polar Surface Area: 278Ų

Experimental Properties

  • Density: 2.19
  • Boiling Point: 997°Cat760mmHg
  • Flash Point: 556.7°C
  • Refractive Index: 1.999
  • PSA: 227.04
  • LogP: -2.01160

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